methyl 2-{[3-(3,4-dimethoxybenzoyl)-1-piperidinyl]carbonyl}benzoate

• IUPAC Name: methyl 2-[3-(3,4-dimethoxybenzoyl)piperidine-1-carbonyl]benzoate
• InChI: InChI=1S/C23H25NO6/c1-28-19-11-10-15(13-20(19)29-2)21(25)16-7-6-12-24(14-16)22(26)17-8-4-5-9-18(17)23(27)30-3/h4-5,8-11,13,16H,6-7,12,14H2,1-3H3
• InChI Key: RWMGPBCQURBVBB-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)C2CCCN(C2)C(=O)C3=CC=CC=C3C(=O)OC)OC
• Molecular Formula: C23H25NO6
• Molecular Weight: 411.4 g/mol

Description

Methyl 2-{[3-(3,4-dimethoxybenzoyl)-1-piperidinyl]carbonyl}benzoate is a compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound is commonly referred to as DMBCP and is a derivative of benzamide. The synthesis of DMBCP is a complex process that requires careful attention to detail. The compound has been found to have a range of biochemical and physiological effects, making it a valuable tool for researchers in various fields.

Mechanism of Action

DMBCP works by reacting with ROS to produce a fluorescent signal. The compound is highly selective for ROS and has been shown to be effective in detecting ROS in a variety of cell types. In addition to its use as a fluorescent probe, DMBCP has also been found to have potential applications as an inhibitor of protein-protein interactions.
Biochemical and Physiological Effects:
DMBCP has been found to have a range of biochemical and physiological effects. The compound has been shown to protect cells against oxidative stress and to inhibit the growth of cancer cells. DMBCP has also been found to have potential applications in the treatment of neurodegenerative diseases, such as Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the primary advantages of DMBCP is its high selectivity for ROS. This makes it an ideal tool for the detection of ROS in cells. However, the synthesis of DMBCP is a complex process that requires a high level of expertise. In addition, the compound is relatively expensive, which may limit its use in some experiments.

Future Directions

There are several potential future directions for the use of DMBCP in scientific research. One area of interest is the development of new drugs that target ROS. DMBCP has been shown to have potential applications in the development of these drugs. Another area of interest is the use of DMBCP as a tool for the study of protein-protein interactions. The compound has been found to be effective in inhibiting these interactions and may have potential applications in the development of new drugs. Finally, DMBCP may have potential applications in the study of neurodegenerative diseases, such as Alzheimer's disease. Further research is needed to explore these potential applications.

Synthesis Methods

The synthesis of DMBCP involves the reaction of 3,4-dimethoxybenzoyl chloride with piperidine, followed by the reaction of the resulting intermediate with methyl 2-aminobenzoate. The final product is obtained through a series of purification steps, including recrystallization and chromatography. The synthesis of DMBCP is a time-consuming process that requires a high level of expertise.

Scientific Research Applications

DMBCP has been found to have a range of potential applications in scientific research. One of the primary uses of DMBCP is as a fluorescent probe for the detection of reactive oxygen species (ROS) in cells. ROS are known to play a role in a variety of physiological processes, including aging, cancer, and neurodegenerative diseases. DMBCP has also been found to have potential applications in the study of protein-protein interactions and the development of new drugs.